1-(2-(4-chlorophenyl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(4-chlorophenyl)acetyl]-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H18ClF3N2O2/c17-13-3-1-11(2-4-13)9-14(23)22-7-5-12(6-8-22)15(24)21-10-16(18,19)20/h1-4,12H,5-10H2,(H,21,24)
• InChI Key: JVHATOWSUAOJOY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC(F)(F)F)C(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C16H18ClF3N2O2
• Molecular Weight: 362.77 g/mol
• CAS No.: 1234806-87-1

Description

1-(2-(4-chlorophenyl)acetyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H18ClF3N2O2 and its molecular weight is 362.78. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

A study by Imamura et al. (2006) discusses the development of piperidine-4-carboxamide derivatives as potent CCR5 antagonists for treating HIV-1. By incorporating polar groups to improve metabolic stability, they discovered TAK-220, which showed high CCR5 binding affinity and potent inhibition of HIV-1 replication in human peripheral blood mononuclear cells. This compound exhibited good pharmacokinetic profiles in monkeys, highlighting its potential as a clinical candidate for HIV-1 treatment (Imamura et al., 2006).

Anticholinesterase Activity

Sugimoto et al. (1990) synthesized a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives and evaluated them for anti-acetylcholinesterase (anti-AChE) activity. They found compound 21 to be a potent inhibitor of acetylcholinesterase, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's. This research underscores the versatility of piperidine derivatives in developing treatments for cognitive disorders (Sugimoto et al., 1990).

Antioxidant and Antinociceptive Activity

Manjusha et al. (2022) explored the synthesis of novel phenoxy acetyl carboxamides, including those based on piperidine structures, for their antioxidant and antinociceptive activities. Their findings indicate that these compounds have potential therapeutic applications in managing oxidative stress and pain, with specific derivatives showing significant activity in scavenging radicals and eliciting antinociceptive effects (Manjusha et al., 2022).

CB1 Cannabinoid Receptor Interaction

Research by Shim et al. (2002) on N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1), a potent CB1 cannabinoid receptor antagonist, demonstrates the importance of the piperidine moiety in mediating interactions with the CB1 receptor. This work contributes to understanding how structural modifications affect receptor binding and activity, potentially guiding the design of new therapeutic agents targeting the endocannabinoid system (Shim et al., 2002).